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Compound of Interest

Compound Name: C24-Ceramide-d7

Cat. No.: B2829421

For Immediate Reference: C24-Ceramide-d7 is not classified as a hazardous substance.
However, proper disposal protocols are essential to maintain a safe and compliant laboratory
environment. This guide provides detailed procedures for the disposal of C24-Ceramide-d7
and associated waste, ensuring the safety of personnel and adherence to regulatory standards.

C24-Ceramide-d7, a deuterated form of C24-Ceramide, is typically supplied as a white to off-
white solid powder.[1] According to the Safety Data Sheet (SDS), it is not classified as a
hazardous substance or mixture under the Globally Harmonized System (GHS). Nevertheless,
adherence to standard laboratory safety protocols is crucial to minimize any potential risks.

Chemical and Physical Properties

A summary of the key properties of C24-Ceramide-d7 is provided in the table below for easy
reference.
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Property Value

N-lignoceroyl-D-erythro-sphingosine-d7,

Synonyms Cer(d18:1-d7/24:0)
Molecular Formula Ca2H76D7NO3

Molecular Weight 657.16 g/mol

Form Solid, powder

Storage Temperature -20°C

Purity >99%

CAS Number 1840942-15-5

Hazard Classification Not classified as hazardous

Source: Avanti Polar Lipids, Cayman Chemical, MedchemExpress[1][2]

Disposal Procedures

The appropriate disposal method for C24-Ceramide-d7 is dictated by its form (solid or in
solution) and local regulations. The solvent used to dissolve the ceramide is a primary
determinant of the disposal route.

Step 1: Waste Segregation

Proper segregation of waste is the first and most critical step in the disposal process.
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Step 2: Disposal of Unused Solid C24-Ceramide-d7

For expired or unused solid C24-Ceramide-d7:

» Container: Ensure the original vial is tightly sealed.

o Labeling: If not in its original container, label a new, appropriate container with "C24-

Ceramide-d7" and "Non-Hazardous".

» Disposal: Dispose of the container in the designated non-hazardous solid chemical waste

stream, in accordance with your institution's guidelines.

Step 3: Disposal of Solutions Containing C24-Ceramide-

d7

The disposal of C24-Ceramide-d7 solutions depends entirely on the solvent used.

« |dentify the Solvent: Determine the solvent used to dissolve the C24-Ceramide-d7 (e.g.,

ethanol, DMSO, chloroform).

e Hazard Assessment: The solvent will dictate the hazardous nature of the waste. For

example, solutions in chlorinated solvents are typically considered hazardous waste.
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o Waste Collection:

o Use a designated and properly labeled hazardous liquid waste container compatible with
the solvent.

o The label should clearly state all chemical constituents, including the solvent and C24-
Ceramide-d7, with their approximate concentrations.

o Disposal: Follow your institution's procedures for the disposal of hazardous chemical waste.
Do not pour solutions down the drain.

Step 4: Disposal of Contaminated Labware

Disposable labware (e.g., pipette tips, microfuge tubes, gloves) that has come into contact with
C24-Ceramide-d7 should be disposed of as follows:

» Solid Waste: If contaminated with the solid form of the ceramide, dispose of it in the non-
hazardous solid waste stream.

» Liquid Waste Contamination: If contaminated with a solution, the disposal route follows that
of the solvent. For non-hazardous solvents, dispose of in the regular laboratory waste. For
hazardous solvents, the labware may need to be treated as hazardous solid waste. Consult
your institution's safety officer for specific guidance.

Spill Management
In the event of a spill of solid C24-Ceramide-d7:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, a lab coat,
and safety glasses.

o Containment: Gently sweep the solid material to avoid generating dust.

o Collection: Collect the spilled material using a dustpan or other suitable tool and place it in a
labeled container for disposal as non-hazardous solid waste.

o Decontamination: Clean the spill area with an appropriate solvent and dispose of the
cleaning materials according to the solvent's hazard classification.
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Operational Workflow for Safe Handling and
Disposal

The following diagram outlines the complete workflow from receiving the product to its final
disposal.

Receiving & Storage Experimental Use Waste Disposal

¥ . > 500 Weigh Solid > Dissolve in > Segregate Waste Dispose According to
(Recewe C24-Ceramide-d7 Store at -20 C}_'>((\n ventilated area) Appropriate Solvent Perform Expemmenl)——l{smid. Liquid, Labware) Waste Type and Regulations

Click to download full resolution via product page

Handling and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2829421?utm_src=pdf-body-img
https://www.benchchem.com/product/b2829421?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/c24-ceramide-d7.html
https://www.avantiresearch.com/en-gb/products/product/860678-c24-ceramide-d7-d181-d7240
https://www.benchchem.com/product/b2829421#c24-ceramide-d7-proper-disposal-procedures
https://www.benchchem.com/product/b2829421#c24-ceramide-d7-proper-disposal-procedures
https://www.benchchem.com/product/b2829421#c24-ceramide-d7-proper-disposal-procedures
https://www.benchchem.com/product/b2829421#c24-ceramide-d7-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2829421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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